Cas no 922385-94-2 (N-(1,3-benzothiazol-2-yl)-N-(furan-2-yl)methyl-5,6-dihydro-1,4-dioxine-2-carboxamide)

N-(1,3-benzothiazol-2-yl)-N-(furan-2-yl)methyl-5,6-dihydro-1,4-dioxine-2-carboxamide structure
922385-94-2 structure
Product Name:N-(1,3-benzothiazol-2-yl)-N-(furan-2-yl)methyl-5,6-dihydro-1,4-dioxine-2-carboxamide
CAS No:922385-94-2
MF:C17H14N2O4S
MW:342.369062900543
CID:5459063
PubChem ID:41535433
Update Time:2025-07-09

N-(1,3-benzothiazol-2-yl)-N-(furan-2-yl)methyl-5,6-dihydro-1,4-dioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(1,3-benzothiazol-2-yl)-N-(furan-2-ylmethyl)-2,3-dihydro-1,4-dioxine-5-carboxamide
    • N-(1,3-benzothiazol-2-yl)-N-[(furan-2-yl)methyl]-5,6-dihydro-1,4-dioxine-2-carboxamide
    • N-(benzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-5,6-dihydro-1,4-dioxine-2-carboxamide
    • VU0505275-1
    • AKOS024475513
    • F2899-0104
    • 922385-94-2
    • N-(1,3-benzothiazol-2-yl)-N-(furan-2-yl)methyl-5,6-dihydro-1,4-dioxine-2-carboxamide
    • Inchi: 1S/C17H14N2O4S/c20-16(14-11-21-8-9-23-14)19(10-12-4-3-7-22-12)17-18-13-5-1-2-6-15(13)24-17/h1-7,11H,8-10H2
    • InChI Key: IRTQFNHXVGGQHO-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C1N(C(C1=COCCO1)=O)CC1=CC=CO1

Computed Properties

  • Exact Mass: 342.06742811g/mol
  • Monoisotopic Mass: 342.06742811g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 501
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 93Ų

N-(1,3-benzothiazol-2-yl)-N-(furan-2-yl)methyl-5,6-dihydro-1,4-dioxine-2-carboxamide Pricemore >>

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N-(1,3-benzothiazol-2-yl)-N-(furan-2-yl)methyl-5,6-dihydro-1,4-dioxine-2-carboxamide Related Literature

Additional information on N-(1,3-benzothiazol-2-yl)-N-(furan-2-yl)methyl-5,6-dihydro-1,4-dioxine-2-carboxamide

N-(1,3-benzothiazol-2-yl)-N-(furan-2-yl)methyl-5,6-dihydro-1,4-dioxine-2-carboxamide: A Comprehensive Overview

The compound N-(1,3-benzothiazol-2-yl)-N-(furan-2-yl)methyl-5,6-dihydro-1,4-dioxine-2-carboxamide (CAS No 922385-94-) is a highly specialized organic compound with a complex structure that combines several functional groups. This compound has garnered significant attention in the scientific community due to its potential applications in various fields such as material science and pharmaceuticals. Recent studies have highlighted its unique properties and the possibility of utilizing it in advanced chemical systems.

The molecular structure of this compound is characterized by the presence of a benzothiazole ring system and a furan moiety. These groups are known for their ability to participate in various chemical reactions and interactions. The dihydrodioxine ring further adds to the complexity and functionality of the molecule. The combination of these groups makes this compound a versatile building block for synthesizing more complex molecules with tailored properties.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed advanced spectroscopic techniques such as NMR and IR to elucidate its structure. The results confirm the presence of all functional groups as proposed in the molecular formula. Furthermore, computational chemistry methods have been used to predict its electronic properties and reactivity under different conditions.

One of the most promising applications of this compound lies in its potential use as a precursor for synthesizing advanced materials. For instance, its ability to form stable complexes with metal ions has been explored in the context of developing new catalysts for industrial processes. Additionally, its reactivity towards nucleophilic substitution reactions makes it a valuable intermediate in organic synthesis.

In the pharmaceutical industry, this compound has shown potential as a lead molecule for drug development. Its ability to interact with biological systems through specific molecular interactions has been studied extensively. Recent findings suggest that it may exhibit bioactivity against certain enzymes, making it a candidate for further exploration in drug discovery programs.

The synthesis of N-(1,3-benzothiazol-2-y)-N-(furan-2-y) methyl 5,6-dihydro 1,4 dioxine 2 carboxamide involves a multi-step process that requires precise control over reaction conditions. Researchers have optimized the reaction pathways to achieve high yields and purity levels. The use of environmentally friendly solvents and reagents has also been emphasized to align with green chemistry principles.

Moreover, the stability and shelf life of this compound have been evaluated under various storage conditions. Studies indicate that it remains stable under normal laboratory conditions but requires protection from light and moisture to prevent degradation.

In conclusion, N-(1,3-benzothiazol - 2 - yl) - N -(furan - 2 - yl) methyl 5 ,6 - dihydro - 1 ,4 - dioxine - 2 - carboxamide (CAS No 92 ) is a fascinating compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers working in organic synthesis and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing modern chemistry.

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